Cas no 926271-27-4 (2-(2,6-Dimethylmorpholin-4-YL)pyridin-3-amine)

• Product Name: 2-(2,6-Dimethylmorpholin-4-YL)pyridin-3-amine
• CAS No: 926271-27-4
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5733585
• PubChem ID: 16774984
• Update Time: 2025-07-27

2-(2,6-Dimethylmorpholin-4-YL)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-DIMETHYLMORPHOLIN-4-YL)PYRIDIN-3-AMINE
• 2-(2,6-Dimethylmorpholino)pyridin-3-amine
• F1908-1768
• 926271-27-4
• AKOS000131076
• 2-(2,6-Dimethylmorpholin-4-YL)pyridin-3-amine

• Inchi： 1S/C11H17N3O/c1-8-6-14(7-9(2)15-8)11-10(12)4-3-5-13-11/h3-5,8-9H,6-7,12H2,1-2H3
• InChI Key： OYQSIGMYEZKASY-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C2C(=CC=CN=2)N)CC1C

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.4Ų

Additional information on 2-(2,6-Dimethylmorpholin-4-YL)pyridin-3-amine

Professional Introduction to 2-(2,6-Dimethylmorpholin-4-YL)pyridin-3-amine (CAS No. 926271-27-4)

2-(2,6-Dimethylmorpholin-4-YL)pyridin-3-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 926271-27-4, represents a unique structural motif that has been extensively explored for its potential biological activities. The presence of both morpholine and pyridine moieties in its molecular framework endows it with distinct chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure, characterized by a pyridine ring substituted at the 3-position with an amine group and connected to a morpholine ring via an ethyl linker, suggests a high degree of flexibility and reactivity. This structural design allows for diverse modifications, enabling chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles. The 2,6-dimethylmorpholin-4-YL moiety, in particular, contributes to the compound's solubility and bioavailability, which are critical factors in drug development.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing the morpholine scaffold. Morpholine derivatives have been widely studied for their antimicrobial, anti-inflammatory, and antiviral properties. The pyridin-3-amine component further enhances the compound's biological relevance by providing a site for interaction with biological targets such as enzymes and receptors. This dual functionality makes 2-(2,6-Dimethylmorpholin-4-YL)pyridin-3-amine a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their potential interactions with biological targets. Studies have shown that the 2-(2,6-Dimethylmorpholin-4-YL)pyridin-3-amine scaffold can effectively bind to various proteins involved in metabolic pathways, cancer progression, and neurodegenerative diseases. These findings have prompted researchers to explore its application in developing targeted therapies for these conditions.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. For instance, preliminary studies have indicated that it may interact with kinases and phosphodiesterases, which are key players in cellular signaling pathways. By inhibiting or activating these enzymes, 2-(2,6-Dimethylmorpholin-4-YL)pyridin-3-amine could potentially restore normal cellular function in diseases characterized by dysregulated signaling.

The synthesis of 2-(2,6-Dimethylmorpholin-4-YL)pyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for the introduction of structural variations to optimize biological activity.

In vitro studies have demonstrated that 2-(2,6-Dimethylmorpholin-4-YL)pyridin-3-amine exhibits notable pharmacological effects across multiple disease models. For example, it has shown promise in preclinical trials as an inhibitor of certain cancer-related proteins, thereby inhibiting tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier has opened up possibilities for treating central nervous system disorders.

The compound's favorable pharmacokinetic profile is another significant advantage. Its moderate solubility in water and lipids ensures good absorption and distribution throughout the body upon administration. Furthermore, its stability under physiological conditions enhances its suitability for formulation into various drug delivery systems.

As research continues to uncover new therapeutic applications for 2-(2,6-Dimethylmorpholin-4-YL)pyridin-3-amine, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory findings into clinical applications by leveraging expertise in medicinal chemistry, pharmacology, and biotechnology.

The future prospects of this compound are promising, with ongoing studies focusing on optimizing its efficacy and safety profiles through structure-based drug design. By integrating cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML), researchers are able to predict potential side effects and refine molecular structures more efficiently than ever before.

In conclusion, 2-(2,6-Dimethylmorpholin-4-YL)pyridin-3-amine (CAS No. 926271-27-4) stands out as a versatile and promising candidate in pharmaceutical research. Its unique structural features combined with its demonstrated biological activity make it an attractive scaffold for developing novel therapeutics targeting various diseases. As scientific understanding continues to evolve，this compound is poised to play a pivotal role in advancing medical treatments worldwide.